ethyl 2-ethyl-3-{[2-hydroxy-2-(4-nitrophenyl)ethyl]amino}-2-butenoate

• IUPAC Name: ethyl (E)-2-ethyl-3-[[2-hydroxy-2-(4-nitrophenyl)ethyl]amino]but-2-enoate
• InChI: InChI=1S/C16H22N2O5/c1-4-14(16(20)23-5-2)11(3)17-10-15(19)12-6-8-13(9-7-12)18(21)22/h6-9,15,17,19H,4-5,10H2,1-3H3/b14-11+
• InChI Key: KPECZIGQNTYJBH-SDNWHVSQSA-N
• Canonical SMILES: CCC(=C(C)NCC(C1=CC=C(C=C1)[N+](=O)[O-])O)C(=O)OCC
• Isomeric SMILES: CC/C(=C(/C)\NCC(C1=CC=C(C=C1)[N+](=O)[O-])O)/C(=O)OCC
• Molecular Formula: C16H22N2O5
• Molecular Weight: 322.36 g/mol

Description

Ethyl 2-ethyl-3-{[2-hydroxy-2-(4-nitrophenyl)ethyl]amino}-2-butenoate, also known as NBDHEX, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It was first synthesized in 2003 by researchers at the University of Illinois and has since been the subject of numerous scientific investigations.

Mechanism of Action

The mechanism of action of ethyl 2-ethyl-3-{[2-hydroxy-2-(4-nitrophenyl)ethyl]amino}-2-butenoate is not fully understood, but it is believed to act by inhibiting the activity of the enzyme glutathione S-transferase pi (GSTP1-1). GSTP1-1 is overexpressed in many cancer cells and is involved in the detoxification of reactive oxygen species and other electrophiles. By inhibiting GSTP1-1, ethyl 2-ethyl-3-{[2-hydroxy-2-(4-nitrophenyl)ethyl]amino}-2-butenoate may increase the sensitivity of cancer cells to chemotherapy and radiation therapy.
Biochemical and Physiological Effects
ethyl 2-ethyl-3-{[2-hydroxy-2-(4-nitrophenyl)ethyl]amino}-2-butenoate has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory effects, it has been shown to induce apoptosis (programmed cell death) in cancer cells and to inhibit angiogenesis (the formation of new blood vessels). ethyl 2-ethyl-3-{[2-hydroxy-2-(4-nitrophenyl)ethyl]amino}-2-butenoate has also been shown to have neuroprotective effects, reducing the damage caused by oxidative stress in neurons.

Advantages and Limitations for Lab Experiments

One advantage of ethyl 2-ethyl-3-{[2-hydroxy-2-(4-nitrophenyl)ethyl]amino}-2-butenoate is that it is a small molecule inhibitor, which makes it relatively easy to synthesize and administer in lab experiments. However, one limitation is that it has low solubility in water, which can make it difficult to use in certain experimental settings. Additionally, the mechanism of action of ethyl 2-ethyl-3-{[2-hydroxy-2-(4-nitrophenyl)ethyl]amino}-2-butenoate is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are many potential future directions for research on ethyl 2-ethyl-3-{[2-hydroxy-2-(4-nitrophenyl)ethyl]amino}-2-butenoate. One area of interest is the development of more potent and selective inhibitors of GSTP1-1, which could have even greater therapeutic potential. Another area of interest is the use of ethyl 2-ethyl-3-{[2-hydroxy-2-(4-nitrophenyl)ethyl]amino}-2-butenoate in combination with other cancer treatments, such as chemotherapy and radiation therapy, to improve their effectiveness. Additionally, further research is needed to fully understand the mechanism of action of ethyl 2-ethyl-3-{[2-hydroxy-2-(4-nitrophenyl)ethyl]amino}-2-butenoate and its potential applications in the treatment of other diseases, such as neurodegenerative disorders.

Synthesis Methods

The synthesis of ethyl 2-ethyl-3-{[2-hydroxy-2-(4-nitrophenyl)ethyl]amino}-2-butenoate involves several steps, starting with the reaction of 4-nitrophenylacetic acid with ethylene glycol to form 2-(4-nitrophenyl)ethyl glycolate. This intermediate is then reacted with ethyl acrylate and triethylamine to form ethyl 2-ethyl-3-(2-hydroxy-2-(4-nitrophenyl)ethylamino)-2-butenoate, which is then hydrolyzed to give ethyl 2-ethyl-3-{[2-hydroxy-2-(4-nitrophenyl)ethyl]amino}-2-butenoate. The overall yield of this synthesis method is approximately 25%.

Scientific Research Applications

Ethyl 2-ethyl-3-{[2-hydroxy-2-(4-nitrophenyl)ethyl]amino}-2-butenoate has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer and inflammatory diseases. It has been shown to inhibit the growth of a variety of cancer cell lines, including breast, lung, and prostate cancer cells, as well as leukemia and lymphoma cells. ethyl 2-ethyl-3-{[2-hydroxy-2-(4-nitrophenyl)ethyl]amino}-2-butenoate has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines and chemokines.